Cas no 219721-33-2 (14-Deoxy-12-hydroxyandrographolide)

14-Deoxy-12-hydroxyandrographolide Properties

Names and Identifiers

• 14-Deoxy-12-hydroxyandrographolide
• 14-Deoxy-12-hydroxyandrographoli
• 219721-33-2
• 4-[(1S)-2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
• AKOS040762771
• FS-9338
• HY-N1492
• CS-0017037
• +Expand

• InChIKey： KHQNSSJNIXVKMK-XWIHJEQYSA-N
• Inchi： InChI=1S/C20H30O5/c1-12-4-5-16-19(2,8-6-17(23)20(16,3)11-21)14(12)10-15(22)13-7-9-25-18(13)24/h7,14-17,21-23H,1,4-6,8-11H2,2-3H3/t14-,15+,16+,17-,19+,20+/m1/s1
• SMILES： C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@H]2C[C@@H](C3=CCOC3=O)O)(C)CO)O

Computed Properties

• Exact Mass: 350.20900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 350.20932405g/mol
• Heavy Atom Count: 25
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• LogP: 1.96260
• PSA: 86.99000
• Boiling Point: 556.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 195.4±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3